N-1,3-benzodioxol-5-yl-4-(2-furylmethyl)-1-piperazinecarboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-4-(furan-2-ylmethyl)piperazine-1-carboxamide
• InChI: InChI=1S/C17H19N3O4/c21-17(18-13-3-4-15-16(10-13)24-12-23-15)20-7-5-19(6-8-20)11-14-2-1-9-22-14/h1-4,9-10H,5-8,11-12H2,(H,18,21)
• InChI Key: AIUCUIILWJWUTQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CO2)C(=O)NC3=CC4=C(C=C3)OCO4
• Molecular Formula: C17H19N3O4
• Molecular Weight: 329.35 g/mol

Description

N-1,3-benzodioxol-5-yl-4-(2-furylmethyl)-1-piperazinecarboxamide, commonly known as BPAP, is a synthetic compound that belongs to the class of piperazine derivatives. BPAP has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of BPAP is not fully understood. However, it has been suggested that BPAP acts as a dopamine receptor agonist and enhances the release of dopamine in the brain. BPAP also increases the levels of noradrenaline and serotonin in the brain, which may contribute to its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
BPAP has been shown to increase the levels of dopamine, noradrenaline, and serotonin in the brain. It also increases the activity of the cholinergic system, which may contribute to its cognitive-enhancing effects. BPAP has been found to improve memory and learning in animal studies.

Advantages and Limitations for Lab Experiments

BPAP has several advantages for lab experiments. It is easy to synthesize, and its effects can be easily measured using various behavioral and biochemical assays. However, there are also some limitations to using BPAP in lab experiments. Its mechanism of action is not fully understood, and it may have different effects in different animal models.

Future Directions

There are several future directions for research on BPAP. One area of interest is the potential use of BPAP in the treatment of Parkinson's disease. BPAP has been found to improve motor function in animal models of Parkinson's disease, and further studies are needed to determine its efficacy in humans. Another area of interest is the potential use of BPAP in the treatment of schizophrenia. BPAP has been found to improve cognitive function in animal models of schizophrenia, and further studies are needed to determine its efficacy in humans. Additionally, further studies are needed to determine the long-term effects of BPAP on the brain and its potential for abuse.

Synthesis Methods

BPAP can be synthesized through a multi-step process that involves the reaction of 3,4-methylenedioxyphenyl-2-propanone with 2-furaldehyde followed by the reaction with piperazine and then carboxylic acid. The final product is obtained after purification through column chromatography.

Scientific Research Applications

BPAP has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been found to exhibit antidepressant, anxiolytic, and cognitive-enhancing properties. BPAP has also been studied for its potential use in the treatment of Parkinson's disease, schizophrenia, and attention-deficit hyperactivity disorder (ADHD).